Cas no 1196396-01-6 (2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1196396-01-6
• MF: C₁₈H₂₁BO₄
• MW: 312.167945623398
• CID: 4936512
• Update Time: 2025-06-11

2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 2-Phenoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• Inchi： 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)13-10-11-16(15(20)12-13)21-14-8-6-5-7-9-14/h5-12,20H,1-4H3
• InChI Key： QGVNDEJRDKOAPM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)O)OC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 312.153
• Monoisotopic Mass: 312.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9

Additional information on 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Recent Advances in the Study of 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS: 1196396-01-6)

The compound 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS: 1196396-01-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its application in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the boronic acid moiety of 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol facilitates the formation of stable complexes with the active sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form reversible covalent bonds with the target, enhancing both selectivity and efficacy.

In addition to its role in kinase inhibition, recent research has also investigated the compound's potential in boron neutron capture therapy (BNCT). BNCT is an emerging treatment modality for certain types of cancer, leveraging the ability of boron-10 isotopes to capture thermal neutrons and release high-energy particles that selectively destroy tumor cells. A 2022 study in the journal Bioorganic & Medicinal Chemistry Letters reported that 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol could serve as a versatile boron carrier due to its favorable pharmacokinetic properties and ability to accumulate in tumor tissues. The study also noted the compound's stability under physiological conditions, a critical factor for its clinical applicability.

Another promising avenue of research involves the use of this compound in the development of fluorescent probes for bioimaging. The boronic acid group can interact with diols and other biologically relevant molecules, making it a valuable tool for detecting sugars and other analytes in vivo. A 2023 publication in Analytical Chemistry described the synthesis of a fluorescent probe based on 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, which exhibited high selectivity for glucose. This probe could potentially be used for real-time monitoring of glucose levels in diabetic patients, offering a non-invasive alternative to traditional methods.

Despite these advancements, challenges remain in the optimization of 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol for clinical use. Issues such as bioavailability, off-target effects, and synthetic scalability need to be addressed. Recent efforts have focused on modifying the compound's structure to improve its pharmacokinetic profile while retaining its therapeutic efficacy. For instance, a 2023 study in the European Journal of Medicinal Chemistry explored the introduction of solubilizing groups to enhance the compound's water solubility, a critical factor for oral administration.

In conclusion, 2-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS: 1196396-01-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition and BNCT to bioimaging, underscoring its potential to address unmet medical needs. Future research should focus on overcoming the current limitations and advancing the compound toward clinical trials. The ongoing studies and recent publications highlight the compound's significance in the evolving landscape of chemical biology and drug discovery.